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Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromodecane-d21, a deuterated analog of 1-bromodecane. This document is intended for
researchers and professionals in the fields of chemical synthesis and drug development who
utilize stable isotope-labeled compounds.

Core Physical and Chemical Data

1-Bromodecane-d21, also known as Decyl bromide-d21, is a valuable synthetic intermediate.
[1][2] Its high isotopic purity makes it suitable for a range of applications, including use as an
internal standard in mass spectrometry-based studies or for introducing a deuterated decyl
chain in the synthesis of complex molecules.

Table 1: Quantitative Physical and Chemical Properties of 1-Bromodecane-d21
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Property Value

Molecular Weight 242.31 g/mol [1][2]
Linear Formula CDs3(CD2)sCD2Br
Boiling Point 238 °C (literature value)
Density 1.166 g/mL at 25 °C
Isotopic Purity 98 atom % D

Chemical Purity 95%

Note: The physical properties of the non-deuterated 1-bromodecane are very similar, with a
molecular weight of 221.18 g/mol , a boiling point of 238 °C, a density of 1.066 g/mL at 25 °C,
and a refractive index of n20/D 1.456.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Bromodecane-d21 are not readily available in the public domain. The reported values are
generally provided by commercial suppliers and are based on their internal quality control
procedures. However, a general methodology for the synthesis of its non-deuterated analog, 1-
bromodecane, can be described and would be analogous for the deuterated compound,
starting from 1-decanol-d22.

General Synthesis Protocol for 1-Bromodecane (Analogous for 1-Bromodecane-d21)

This protocol describes the synthesis of 1-bromodecane from 1-decanol. The synthesis of 1-
Bromodecane-d21 would follow a similar procedure, substituting 1-decanol with 1-decanol-
d22.

o Reaction Setup: 1 mole of 1-decanol is cooled and treated with 0.5 moles of concentrated
sulfuric acid, followed by the addition of 1.25 moles of 48% hydrogen bromide.

o Reflux: The resulting mixture is boiled under reflux for 6 hours.

« Distillation: The product is then steam-distilled.
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 Purification: The collected 1-bromodecane is separated. To remove the ether by-product, the
crude product is washed twice with approximately one-fifth of its volume of cold,
concentrated sulfuric acid or hydrochloric acid.

e Washing and Drying: The product is subsequently washed with water, neutralized with a
sodium bicarbonate solution, and washed with water again. It is then dried over calcium
chloride.

» Final Distillation: The final product is purified by distillation through a 20-cm Vigreux column

to yield pure 1-bromodecane.

Applications and Workflow

1-Bromodecane-d21 primarily serves as a synthetic intermediate or building block. It is used
to introduce a deuterated decyl group into a target molecule. This is particularly useful in
pharmaceutical research for metabolism studies (DMPK), where the deuterium labeling can
help in tracking the metabolic fate of a drug candidate.

The general workflow for utilizing 1-Bromodecane-d21 in a synthetic context is depicted
below.
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Start with Target Molecule 1-Bromodecane-d21
(e.g., containing a nucleophile like -OH, -NH2, -SH) (CD3(CD2)9Br)

Nucleophilic Substitution Reaction

(e.g., Williamson ether synthesis, N-alkylation)

Reaction Work-up
(Quenching, Extraction, Washing)

Purification
(e.g., Column Chromatography, Distillation)

Final Product:
Deuterium-Labeled Molecule

Analysis
(NMR, Mass Spectrometry)
Confirm structure and isotopic incorporation

Click to download full resolution via product page
Caption: General workflow for the use of 1-Bromodecane-d21 as a synthetic intermediate.

Safety and Handling

While specific safety data for the deuterated compound is limited, the safety profile is expected
to be very similar to that of 1-bromodecane.
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e Handling: Use with adequate ventilation and wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin, eyes, and
clothing. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong bases.

» First Aid: In case of contact with eyes, flush with plenty of water for at least 15 minutes. For
skin contact, flush with plenty of water. If inhaled, move to fresh air. If ingested, do not induce
vomiting and seek immediate medical attention.

This document provides a summary of the available technical data for 1-Bromodecane-d21.
For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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